Cas no 16409-24-8 (octyl 3-methylbenzoate)

• Product Name: octyl 3-methylbenzoate
• CAS No: 16409-24-8
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 904788
• PubChem ID: 236094
• Update Time: 2025-04-19

octyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• octyl 3-methylbenzoate
• m-Toluylic acid, octyl ester
• SCHEMBL6057350
• NSC-38142
• DTXSID20284648
• Octyl 3-methylbenzoate #
• m-Toluic acid, octyl ester
• NSC38142
• HGEOTNHWCJQOTI-UHFFFAOYSA-N
• DS-001144
• 16409-24-8

• Inchi： 1S/C16H24O2/c1-3-4-5-6-7-8-12-18-16(17)15-11-9-10-14(2)13-15/h9-11,13H,3-8,12H2,1-2H3
• InChI Key： HGEOTNHWCJQOTI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 338.2°C at 760 mmHg
• Flash Point: 151.5°C
• Refractive Index: 1.492
• PSA: 26.3
• LogP: 4.51230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters